CGRP Receptor Antagonist
  • 22-52-Adrenomedullin (human)
    22-52-Adrenomedullin (human)
    • Cat. No.:
    • B612761
    • CAS No.:
    • Molecular Formula:
    • C121H193N33O31S
    • Molecular Weight:
    • 2638.1 g/mol
    Description
    Selective CGRP receptor antagonist. Potent anti-inflammatory agent. Truncated peptide derived from adrenomedullin with no vasoactive effects. Selectively and reversibly antagonizes vasodilator responses to CGRP ...
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  • Olcegepant hydrochloride
    Olcegepant hydrochloride
    • Cat. No.:
    • B1663506
    • CAS No.:
    • Molecular Formula:
    • C38H48Br2ClN9O5
    • Molecular Weight:
    • 906.1 g/mol
    Description
    Olcegepant hydrochloride is the first potent and selective non-peptide antagonist of the calcitonin gene-related peptide 1 (CGRP1) receptor with IC50 of 0.03 nM and with a Ki of 14.4 pM for human CGRP. ...
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  • CGRP antagonist 2
    CGRP antagonist 2
    • Cat. No.:
    • B1666954
    • CAS No.:
    • 866086-05-7
    • Molecular Formula:
    • C35H47N5O6
    • Molecular Weight:
    • 633.8 g/mol
    Description
    BI 44370 TA is under investigation in clinical trial NCT00751803 (BI 44370 TA in Acute Migraine Attack).
    BI-44370 is a small molecule drug with a maximum clinical trial phase of II and has 1 investigational i...
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  • Olcegepant
    Olcegepant
    • Cat. No.:
    • B1677202
    • CAS No.:
    • 204697-65-4
    • Molecular Formula:
    • C38H47Br2N9O5
    • Molecular Weight:
    • 869.6 g/mol
    Description
    Boehringer Ingelheim Pharmaceuticals’ olcegepant (BIBN 4096) is a selective Calcitonin Gene-Related Peptide (CGRP) antagonist, a new class of drugs in development for the treatment of acute migraine attacks. Olc...
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  • Telcagepant
    Telcagepant
    • Cat. No.:
    • B1682995
    • CAS No.:
    • 781649-09-0
    • Molecular Formula:
    • C26H27F5N6O3
    • Molecular Weight:
    • 566.5 g/mol
    Description
    Telcagepant has been investigated for the treatment of Migraine. It is an antagonist of the receptor for calcitonin gene-related peptide (CGRP), a primary neuropeptide involved in the pathophysiology of migraine...
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  • MK-3207 Hydrochloride
    MK-3207 Hydrochloride
    • Cat. No.:
    • B3030787
    • CAS No.:
    • 957116-20-0
    • Molecular Formula:
    • C31H30ClF2N5O3
    • Molecular Weight:
    • 594.0 g/mol
    Description
    MK-3207 Hydrochloride is a useful research compound. Its molecular formula is C31H30ClF2N5O3 and its molecular weight is 594.0 g/mol. The purity is usually 95%.
    BenchChem offers high-quality MK-3207 Hydroch...
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  • CGRP antagonist 1
    CGRP antagonist 1
    • Cat. No.:
    • B12427030
    • CAS No.:
    • Molecular Formula:
    • C29H26N4O4
    • Molecular Weight:
    • 494.5 g/mol
    Description
    CGRP antagonist 1 is a useful research compound. Its molecular formula is C29H26N4O4 and its molecular weight is 494.5 g/mol. The purity is usually 95%.
    BenchChem offers high-quality CGRP antagonist 1 suita...
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  • MK-8825
    MK-8825
    • Cat. No.:
    • B13342996
    • CAS No.:
    • 1380887-60-4
    • Molecular Formula:
    • C31H30F2N6O3
    • Molecular Weight:
    • 572.6 g/mol
    Description
    MK-8825 is a useful research compound. Its molecular formula is C31H30F2N6O3 and its molecular weight is 572.6 g/mol. The purity is usually 95%.
    BenchChem offers high-quality MK-8825 suitable for many resea...
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  • Rat CGRP-(8-37)
    Rat CGRP-(8-37)
    • Cat. No.:
    • B13391655
    • CAS No.:
    • Molecular Formula:
    • C138H224N42O41
    • Molecular Weight:
    • 3127.5 g/mol
    Description
    Rat CGRP-(8-37) is a useful research compound. Its molecular formula is C138H224N42O41 and its molecular weight is 3127.5 g/mol. The purity is usually 95%.
    BenchChem offers high-quality Rat CGRP-(8-37) suit...
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  • Adrenomedullin (AM) (22-52), human
    Adrenomedullin (AM) (22-52), human
    • Cat. No.:
    • B15623214
    • CAS No.:
    • Molecular Formula:
    • C121H193N33O31S
    • Molecular Weight:
    • 2638.1 g/mol
    Description
    Adrenomedullin (AM) (22-52), human is a useful research compound. Its molecular formula is C121H193N33O31S and its molecular weight is 2638.1 g/mol. The purity is usually 95%.
    BenchChem offers high-quality ...
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